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  3. (3S,4S,7aR,12bS)-3-(cyclopropylmethyl)-7-methoxy-3-methyl-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-9-olate;hydrochloride
(3S,4S,7aR,12bS)-3-(cyclopropylmethyl)-7-methoxy-3-methyl-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-9-olate;hydrochloride (3S,4S,7aR,12bS)-3-(cyclopropylmethyl)-7-methoxy-3-methyl-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-9-olate;hydrochloride
Brand Name: Vulcanchem
CAS No.: 1253206-60-8
VCID: VC0051999
InChI: InChI=1S/C22H25NO3.ClH/c1-23(12-13-3-4-13)10-9-22-15-6-8-18(25-2)21(22)26-20-17(24)7-5-14(19(20)22)11-16(15)23;/h5-8,13,16,21H,3-4,9-12H2,1-2H3;1H/t16-,21-,22-,23-;/m0./s1
SMILES: C[N+]1(CCC23C4C(=CC=C2C1CC5=C3C(=C(C=C5)[O-])O4)OC)CC6CC6.Cl
Molecular Formula: C22H26ClNO3
Molecular Weight: 387.904

(3S,4S,7aR,12bS)-3-(cyclopropylmethyl)-7-methoxy-3-methyl-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-9-olate;hydrochloride

CAS No.: 1253206-60-8

Cat. No.: VC0051999

Molecular Formula: C22H26ClNO3

Molecular Weight: 387.904

* For research use only. Not for human or veterinary use.

(3S,4S,7aR,12bS)-3-(cyclopropylmethyl)-7-methoxy-3-methyl-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-9-olate;hydrochloride - 1253206-60-8

Specification

CAS No. 1253206-60-8
Molecular Formula C22H26ClNO3
Molecular Weight 387.904
IUPAC Name (3S,4S,7aR,12bS)-3-(cyclopropylmethyl)-7-methoxy-3-methyl-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-ium-9-olate;hydrochloride
Standard InChI InChI=1S/C22H25NO3.ClH/c1-23(12-13-3-4-13)10-9-22-15-6-8-18(25-2)21(22)26-20-17(24)7-5-14(19(20)22)11-16(15)23;/h5-8,13,16,21H,3-4,9-12H2,1-2H3;1H/t16-,21-,22-,23-;/m0./s1
Standard InChI Key WUSBDODMPNIGJP-ITIWQKCHSA-N
SMILES C[N+]1(CCC23C4C(=CC=C2C1CC5=C3C(=C(C=C5)[O-])O4)OC)CC6CC6.Cl

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